

Molidustat cardiovascular safety compared to other HIF-PH inhibitors

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Molidustat

CAS No.: 1154028-82-6

Cat. No.: S548066

[Get Quote](#)

Molidustat Efficacy and Safety Profile

Aspect	Findings in Dialysis-Dependent (DD) CKD	Findings in Non-Dialysis-Dependent (NDD) CKD	Source & Context
Hemoglobin (Hb) Efficacy	Comparable to ESAs [1]	More effective than placebo; comparable/superior to ESAs [1] [2]	Meta-analysis of RCTs [1]; Phase 2b trials (DIALOGUE 1 & 2) [2]
Cardiovascular Safety	No significant difference in SAEs, death, or cardio-related AEs vs. ESAs [1]	Generally well tolerated; most Adverse Events (AEs) mild/moderate [2]	Meta-analysis of RCTs [1]; Phase 2b trials [2]
Iron Metabolism	Similar effects on iron, ferritin, hepcidin vs. ESAs [1]	Reduces hepcidin and improves iron utilization vs. ESAs [1]	Meta-analysis of RCTs [1]

Insights on Other HIF-PH Inhibitors

To provide context, evidence for other HIF-PH inhibitors shows varied outcomes:

- **Daprodustat** showed a **substantial net benefit** compared to ESAs and reduced the need for intravenous iron supplementation [3].
- **Roxadustat** was associated with **more damage than benefit** compared to ESAs, increasing treatment-emergent adverse events [3].
- A review noted that HIF-PHIs as a class (including desidustat, roxadustat, and **molidustat**) have shown similar cardiovascular safety to ESAs regarding Major Adverse Cardiovascular Events (MACE) [4].

Experimental Protocol Overview

The key data on **molidustat**'s safety and efficacy are primarily derived from the phase 2b DIALOGUE clinical trial program. Here is the core methodology:

- **Design:** The program included multiple randomized, controlled trials:
 - **DIALOGUE 1:** A double-blind, placebo-controlled, fixed-dose trial in ESA-naïve NDD-CKD patients [2].
 - **DIALOGUE 2:** An open-label, active comparator-controlled trial where NDD-CKD patients were switched from darbepoetin alfa to **molidustat** or continued with darbepoetin alfa [2].
 - **DIALOGUE 4:** An open-label, active comparator-controlled trial where DD-CKD patients were switched from epoetin to **molidustat** or continued with epoetin [2].
- **Primary Endpoint:** The change in hemoglobin level from baseline to the mean value from the last 4 weeks of the 16-week treatment period [2].
- **Safety Monitoring:** Treatment-emergent adverse events (AEs), severe adverse events (SAEs), and specific cardiovascular events were monitored throughout the treatment period [1] [2].

Mechanism of Action

The following diagram illustrates the core mechanism by which **molidustat** and other HIF-PH inhibitors stimulate erythropoiesis.

Conclusion and Research Considerations

In summary, for researchers and drug development professionals, the current evidence indicates:

- **Molidustat** presents a **favorable and comparable cardiovascular safety profile** to ESAs in both DD and NDD patients, making it a viable oral alternative [1].
- The **safety profiles differ among HIF-PH inhibitors**. Pooling data across the entire class may be misleading, as molecules like roxadustat and daprodustat have shown different risk-benefit outcomes in studies [3].
- A noted area for **future research** is the long-term risk of potential off-target HIF effects, such as vascular calcification, which requires further study through phase IV trials [4].

Need Custom Synthesis?

Email: info@smolecule.com or [Request Quote Online](#).

References

1. The efficacy and safety of molidustat for anemia in dialysis ... [pmc.ncbi.nlm.nih.gov]
2. Effects of Molidustat in the Treatment of Anemia in CKD [journals.lww.com]
3. Hypoxia-Inducible Factor Prolyl Hydroxylase Inhibitors for Anemia in... [pmc.ncbi.nlm.nih.gov]
4. Redefining anaemia management in CKD [sciencedirect.com]

To cite this document: Smolecule. [Molidustat cardiovascular safety compared to other HIF-PH inhibitors]. Smolecule, [2026]. [Online PDF]. Available at:

[<https://www.smolecule.com/products/b548066#molidustat-cardiovascular-safety-compared-to-other-hif-ph-inhibitors>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com